Cas no 14055-51-7 ( )

• Product Name: &nbsp
• CAS No: 14055-51-7
• MF: C₁₅H₅F₉O₃
• MW: 404.184036016464
• CID: 903137
• PubChem ID: 297561
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• ethyl 2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)benzoate
• 4-Carbethoxy-nonafluorodiphenyl-ether
• 4-Carboaethoxynonafluordiphenylaether
• AC1L6RSY
• NSC168744
• NSC-168744
• DTXSID60305003
• 14055-51-7
• ethyl-2,3,5,6-tetrafluoro-4-(2,3,4,5,6-pentafluorophenoxy)benzoate
•  

• Inchi： 1S/C15H5F9O3/c1-2-26-15(25)3-4(16)9(21)13(10(22)5(3)17)27-14-11(23)7(19)6(18)8(20)12(14)24/h2H2,1H3
• InChI Key： PDJMXCGXMJPPQN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)OCC)C(=C(C=1OC1C(=C(C(=C(C=1F)F)F)F)F)F)F)F

Computed Properties

• Exact Mass: 404.00945
• Monoisotopic Mass: 404.00949748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 4.90750